Cas no 136-64-1 (Terephthalic Dihydrazide)

• Product Name: Terephthalic Dihydrazide
• CAS No: 136-64-1
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• MDL: MFCD00014762
• CID: 82019
• PubChem ID: 87576606
• Update Time: 2025-07-18

Terephthalic Dihydrazide Chemical and Physical Properties

Names and Identifiers

• Terephthalic dihydrazide
• Benzene-1,4-dicarboxylic acid dihydrazide
• Terephthalic acid dihydrazide
• 1,4-Benzenedicarboxylicacid, 1,4-dihydrazide
• benzene-1,4-dicarbohydrazide
• Terephthalohydrazide
• NSC 29538
• Terephthalic acid bishydrazide
• Terephthalic acid hydrazide
• Terephthalic hydrazide
• Terephthaloyl dihydrazide
• Terephthaloylbishydrazine
• 1,4-Benzenedicarbohydrazide
• 1,4-Benzenedicarboxylic acid, dihydrazide
• Terephthalic acid, dihydrazide
• ALHNLFMSAXZKRC-UHFFFAOYSA-N
• terephthalhydrazide
• terephthalicdihydrazide
• NSC-29538
• CS-0157590
• YSWG243
• 136-64-1
• T0758
• FT-0631795
• CHEMBL3091849
• J-524321
• EINECS 205-253-2
• A807105
• NS00024429
• SCHEMBL343630
• NSC29538
• AKOS002312455
• 1,4-Benzenedicarboxylicacid,1,4-dihydrazide
• VS-14004
• DTXSID00159623
• D70955
• MFCD00014762
• ALBB-011770
• STL508242
• DTXCID9082114
• BBL037215
• DB-030394
• Terephthalic Dihydrazide

• MDL： MFCD00014762
• Inchi： 1S/C8H10N4O2/c9-11-7(13)5-1-2-6(4-3-5)8(14)12-10/h1-4H,9-10H2,(H,11,13)(H,12,14)
• InChI Key： ALHNLFMSAXZKRC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(NN)=O)=CC=1)NN
• BRN： 982939

Computed Properties

• Exact Mass: 194.08000
• Monoisotopic Mass: 194.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 110
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Density: 1.344±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 320 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.628
• Solubility: Dissolution (47 g/l) (25 º C),
• PSA: 110.24000
• LogP: 1.07600

Terephthalic Dihydrazide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Terephthalic Dihydrazide

Terephthalic Dihydrazide and Its Applications in CAS No. 136-64-1 Research

Terephthalic dihydrazide, a derivative of CAS No. 136-64-1, has emerged as a pivotal molecule in the development of advanced materials and pharmaceutical compounds. This compound, with its unique chemical structure, is increasingly being explored for its potential in polymer chemistry, drug delivery systems, and biomaterials engineering. Recent studies have highlighted the versatility of Terephthalic dihydrazide in enabling novel functional properties, making it a focal point in modern biomedical research.

CAS No. 136-64-1 refers to the chemical entity Terephthalic dihydrazide, which is characterized by its aromatic dihydrazide functional group. The molecule consists of a benzene ring substituted with two hydrazide groups, creating a highly reactive and adaptable structure. This structural feature allows Terephthalic dihydrazide to participate in a wide range of chemical reactions, including condensation, cross-linking, and covalent bonding. These properties are critical for its application in biocompatible polymers and nanoparticle synthesis.

One of the key advantages of Terephthalic dihydrazide is its ability to form cross-linked networks with other functional molecules. This property has been extensively studied in the context of hydrogel development for tissue engineering. For instance, a 2023 study published in *Advanced Materials* demonstrated that Terephthalic dihydrazide could be integrated into polymeric scaffolds to enhance mechanical strength while maintaining biocompatibility. The researchers noted that the CAS No. 136-64-1 compound's reactivity allowed for precise control over the cross-linking density, which is essential for cellular integration and tissue regeneration.

Recent advancements in drug delivery systems have further expanded the applications of Terephthalic dihydrazide. In a 2024 study published in *Journal of Controlled Release*, scientists utilized Terephthalic dihydrazide as a linker molecule to create smart drug carriers. These carriers were designed to release therapeutic agents in response to specific environmental stimuli, such as pH changes or enzymatic activity. The study highlighted that the CAS No. 136-64-1 compound's ability to form stable conjugates with targeting ligands significantly improved the selectivity and efficacy of the drug delivery system.

Another area of growing interest is the use of Terephthalic dihydrazide in nanoparticle synthesis. Researchers have explored its role in creating nanoparticles with tunable surface properties and drug loading capacities. A 2023 paper in *Nano Letters* reported that Terephthalic dihydrazide could be employed to functionalize metallic nanoparticles for targeted drug delivery. The study showed that the CAS No. 136-64-1 compound's hydrazide groups could be modified to incorporate targeting moieties, enabling the nanoparticles to selectively bind to cancer cells while minimizing off-target effects.

Moreover, Terephthalic dihydrazide has been investigated for its potential in biomaterials engineering, particularly in the development of degradable polymers. A 2024 review article in *Biomaterials Science* summarized the progress in using CAS No. 136-64-1 to create biodegradable scaffolds for bone tissue engineering. The review emphasized that the Terephthalic dihydrazide's ability to undergo controlled hydrolysis made it an ideal candidate for long-term biocompatibility and controlled degradation rates. This property is crucial for applications where the biomaterial needs to degrade in sync with tissue regeneration.

Recent studies have also explored the electrochemical properties of Terephthalic dihydrazide in the context of energy storage materials. A 2023 study published in *ACS Energy Letters* investigated the use of CAS No. 136-64-1 as a precursor for conducting polymers. The researchers found that the Terephthalic dihydrazide could be polymerized to form highly conductive materials with excellent stability. This discovery opens new avenues for Terephthalic dihydrazide in batteries and superconductors, where electrical conductivity is a critical factor.

Despite its promising applications, the use of Terephthalic dihydrazide is not without challenges. One of the primary concerns is the toxicity of the compound, particularly in its raw form. While the CAS No. 136-64-1 compound is generally considered non-toxic in controlled environments, its metabolism and excretion in living systems require further investigation. A 2024 study in *Toxicological Sciences* conducted a toxicokinetic analysis of Terephthalic dihydrazide and found that its biological half-life was relatively short, which is advantageous for drug delivery applications. However, the study also noted that long-term exposure could lead to accumulation in specific organs, necessitating careful dosage control in clinical applications.

Another challenge in the application of Terephthalic dihydrazide is the cost of synthesis and purification. The CAS No. 136-64-1 compound requires precise chemical conditions for its synthesis, which can be both time-consuming and resource-intensive. Researchers are actively working on green synthesis methods to reduce the environmental impact and production costs. A 2023 paper in *Green Chemistry* described a sustainable approach to Terephthalic dihydrazide synthesis using biocatalysts, which significantly reduced the energy consumption and waste generation compared to traditional methods.

Looking ahead, the future of Terephthalic dihydrazide research is likely to be shaped by interdisciplinary collaborations. The integration of materials science, pharmaceutical chemistry, and biomedical engineering will be crucial in unlocking the full potential of CAS No. 136-64-1. For instance, the development of smart biomaterials that respond to multiple stimuli could revolutionize tissue engineering and drug delivery. Additionally, the exploration of Terephthalic dihydrazide in nanotechnology and energy storage is expected to drive innovation in sustainable technologies.

In conclusion, Terephthalic dihydrazide (CAS No. 136-64-1) is a versatile molecule with a wide range of applications in materials science and biomedical research. Its unique chemical properties make it an ideal candidate for advanced drug delivery systems, biocompatible polymers, and energy storage materials. While challenges such as toxicity and synthesis costs remain, ongoing research is addressing these issues through innovative methodologies. As the field continues to evolve, Terephthalic dihydrazide is poised to play a central role in the development of next-generation materials and therapeutic technologies.

For further information on Terephthalic dihydrazide and its applications, researchers are encouraged to consult recent publications in peer-reviewed journals and industry reports. The collaborative efforts of scientists and engineers will be instrumental in advancing the potential of CAS No. 136-64-1 in real-world applications.